Ethyl 2-cyano-3-[3-(methyloxy)phenyl]-2-butenoate

• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol
• IUPAC Name: ethyl 2-cyano-3-(3-methoxyphenyl)but-2-enoate
• InChI: InChI=1S/C14H15NO3/c1-4-18-14(16)13(9-15)10(2)11-6-5-7-12(8-11)17-3/h5-8H,4H2,1-3H3
• InChI Key: VLHXHTOUMNNCSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=C(C)C1=CC(=CC=C1)OC)C#N

Description

Ethyl 2-cyano-3-[3-(methyloxy)phenyl]-2-butenoate is a useful research compound. Its molecular formula is C14H15NO3 and its molecular weight is 245.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3′-methoxyacetophenone (50 mmol), ethyl cyanoacetate (50 mmol), acetic acid (1.14 mL) ammonium acetate (400 mg), and benzene (50 mL) is heated to reflux in a Dean-Stark apparatus. After approximately 10 hours, additional ethyl cyanoacetate (50 mmol), acetic acid (1.14 mL), and ammonium acetate (400 mg) are added. After an additional 10 hours, the reaction is cooled to room temperature, diluted with ethyl acetate (30 mL), washed with water (240 mL), brine (40 mL), and dried (Na2SO4). After filtering, the extract is concentrated in vacuo and the desired product, as a mixture of E and Z-isomers, is isolated by column chromatography on silica gel, eluting with 5% ethyl acetate in petroleum ether.

Synthesis routes and methods II

Procedure details

Hexamethyldisilazane (17.45 mL, 83 mmol) was added dropwise to acetic acid (38.1 mL, 666 mmol) (caution exothermic, maintain below 70° C.) stirred under an atmosphere of nitrogen. The resulting mixture was added to a solution of 1-[3-(methyloxy)phenyl]ethanone (9.14 mL, 66.6 mmol) and ethyl cyanoacetate (11.75 mL, 110 mmol) in acetic acid (16 mL), which was then stirred at 70° C. for 18 h. The mixture was then allowed to cool to RT and DCM (350 mL) and water (125 mL) were added. The organic layer was then separated and washed with additional water (125 mL) and dried with anhydrous MgSO4, filtered and evaporated to dryness. The residue was purified on silica, eluting with a gradient of 0-30% ethyl acetate in isohexane and further purified on silica, eluting with a gradient of 0-25% ethyl acetate in isohexane, to afford the title compound (14.1 g). LCMS (A) m/z: 246 [M+1]+, Rt 1.28 min (basic).